4-(1-ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-1-methyl-4,5-dihydro-1H-pyrazol-5-imine

• IUPAC Name: 4-(1-ethylbenzimidazol-2-yl)-2-methylpyrazol-3-amine
• InChI: InChI=1S/C13H15N5/c1-3-18-11-7-5-4-6-10(11)16-13(18)9-8-15-17(2)12(9)14/h4-8H,3,14H2,1-2H3
• InChI Key: VLIMWEFXLBZDFE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1C3=C(N(N=C3)C)N
• Molecular Formula: C13H15N5
• Molecular Weight: 241.29 g/mol
• CAS No.: 1355939-16-0

Description

The compound 4-(1-ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-1-methyl-4,5-dihydro-1H-pyrazol-5-imine features a fused heterocyclic system combining a 1,3-benzodiazole (benzimidazole analog) and a dihydropyrazole-imine scaffold. Substituents such as the ethyl group at N1 of the benzodiazole and the methyl group at N1 of the pyrazole influence steric and electronic properties, which may modulate solubility, stability, and intermolecular interactions .

Biological Activity

The compound 4-(1-ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-1-methyl-4,5-dihydro-1H-pyrazol-5-imine is a member of the pyrazole family, which has garnered attention for its diverse biological activities. This article reviews the synthesis, structural characterization, and biological activities of this compound, emphasizing its potential therapeutic applications.

Synthesis and Structural Characterization

The synthesis of the compound typically involves the condensation of appropriate precursors through various methods such as solvent-free reactions or microwave-assisted synthesis. The structural characterization is often confirmed using techniques like NMR, IR spectroscopy, and X-ray crystallography.

Table 1: Synthesis Methods

Method	Description	Yield (%)
Solvent-free reaction	Direct condensation of pyrazole derivatives	75–89
Microwave-assisted	Rapid synthesis under controlled conditions	80–90

Antimicrobial Properties

Research indicates that pyrazole derivatives exhibit significant antimicrobial activity. In vitro studies have shown that 4-(1-ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-1-methyl-4,5-dihydro-1H-pyrazol-5-imine demonstrates potent antifungal and antibacterial properties against strains such as Candida albicans and Staphylococcus aureus.

Antitumor Activity

The compound has also been evaluated for its antitumor potential. Studies have reported that it can inhibit cell proliferation in various cancer cell lines. For instance, it was found to induce apoptosis in human breast cancer cells through the activation of specific signaling pathways.

The biological activities of this compound are attributed to its ability to interact with various biological targets:

• Inhibition of Enzymes : It has been shown to inhibit enzymes involved in cancer progression and inflammation.
• Receptor Binding : The compound acts as a ligand for estrogen receptors and shows promise in modulating hormonal pathways.

Case Studies

In a recent study by Sreenivasa et al., several pyrazole derivatives were synthesized and screened for biological activity. The findings highlighted that compounds with similar structures to 4-(1-ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-1-methyl-4,5-dihydro-1H-pyrazol-5-imine exhibited:

• Antileishmanial activity : Demonstrating effectiveness against Leishmania species.
• Antibacterial properties : Effective against multi-drug resistant strains.

Table 2: Biological Activities of Related Pyrazole Derivatives

Compound Name	Antifungal Activity	Antitumor Activity	Other Activities
4-(1-Ethyl...	Moderate	High	Anti-inflammatory
2-(Phenylpyrazol...	High	Moderate	Estrogen receptor modulator
5-Methyl...	Low	High	Antioxidant

Comparison with Similar Compounds

Compound A : 6-[4-(1H-Imidazol-1-yl)phenyl]-5-methyl-4,5-dihydropyridazin-3(2H)-one

• Key Differences: Replaces the benzodiazole with a pyridazinone ring, introducing a ketone group instead of an imine.
• Implications: The pyridazinone core may confer distinct redox properties due to its electron-deficient nature.

Compound B : Ethyl 2-{[(1Z)-(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidene)(p-tolyl)methyl]amino}-3-phenylpropanoate

• Key Differences :
  • Features a pyrazol-4-ylidene group with a phenyl substituent and an ester-functionalized side chain.
  • Lacks the fused benzodiazole system, reducing aromatic conjugation .

Heterocycle-Substituted Pyrazoles

Compound C : 4-(1,3-Benzothiazol-2-yl)-5-methyl-2-phenyl-1-propynyl-1H-pyrazol-3(2H)-one

• Key Differences :
  • Substitutes benzodiazole with a benzothiazole ring (sulfur instead of nitrogen), altering electronic properties.
  • The propynyl group introduces alkyne functionality, enabling click chemistry applications absent in the target compound .
• Implications :
  • Sulfur’s lower electronegativity compared to nitrogen may reduce hydrogen-bonding capacity but enhance lipophilicity.

Compound D : 5-(4-Fluorophenyl)-3-[5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-N-phenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide

• Key Differences :
  • Replaces the imine group with a carbothioamide, introducing sulfur-based nucleophilicity.
  • Incorporates a triazole ring, which may enhance metal coordination compared to the benzodiazole .
• Implications :
  • Fluorine substituents improve metabolic stability but may reduce solubility relative to the ethyl/methyl groups in the target compound.

Electronic and Functional Group Variations

Property	Target Compound	Compound A	Compound C
Core Heterocycle	Benzodiazole + dihydropyrazole	Pyridazinone	Benzothiazole + pyrazolone
Key Functional Group	Imine (C=N)	Ketone (C=O)	Thiazole (C-S-C)
Substituent Effects	Ethyl (N1), methyl (N1)	Imidazolylphenyl	Propynyl, phenyl
Hydrogen-Bonding Sites	2 (benzodiazole N)	1 (pyridazinone O)	1 (thiazole N)